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Compound of Interest

Compound Name: Millmerranone A

Cat. No.: B12411431 Get Quote

For Immediate Release

A comprehensive technical guide detailing the spectroscopic data of Millmerranone A, a novel

meroterpenoid, is now available for researchers, scientists, and professionals in drug

development. This document provides an in-depth analysis of the nuclear magnetic resonance

(NMR) and mass spectrometry (MS) data, alongside detailed experimental protocols essential

for the isolation and characterization of this unique natural product.

Millmerranone A was isolated from the Australian fungus Aspergillus sp. CMB-MRF324. Its

structure, featuring a rare cyclic carbonate, was elucidated through extensive spectroscopic

analysis. This guide aims to provide a centralized resource of this critical data to facilitate

further research and exploration of its potential biological activities.

Mass Spectrometry Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) was employed to

determine the molecular formula of Millmerranone A.

Ion Calculated m/z Measured m/z Molecular Formula

[M+H]⁺ 441.2169 441.2165 C₂₄H₃₃O₇

Nuclear Magnetic Resonance (NMR) Data
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The structural framework of Millmerranone A was meticulously pieced together using a suite

of 1D and 2D NMR experiments. All data was acquired in deuterochloroform (CDCl₃).

¹H NMR Data (600 MHz, CDCl₃)
Position δ (ppm) Multiplicity J (Hz)

3 5.37 s

5 5.30 t 7.2

9 2.05 m

10 1.83 m

11 2.50 dd 14.2, 7.1

11 2.43 dd 14.2, 7.1

13 1.76 s

14 1.62 s

15 1.58 s

2' 6.84 d 8.4

3' 7.10 d 8.4

5' 2.29 s

7' 3.80 s

8' 1.45 s

¹³C NMR Data (150 MHz, CDCl₃)
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Position δ (ppm) Type

1 169.8 C

2 120.3 C

3 139.1 CH

4 134.4 C

5 123.8 CH

6 131.5 C

7 39.8 CH₂

8 26.7 CH₂

9 25.7 CH

10 39.7 CH₂

11 22.8 CH₂

12 124.5 C

13 17.7 CH₃

14 25.7 CH₃

15 16.0 CH₃

1' 155.0 C

2' 115.8 CH

3' 129.9 CH

4' 121.2 C

5' 132.8 C

6' 110.9 C

7' 55.9 CH₃

8' 28.3 CH₃
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Carbonate 152.4 C

Experimental Protocols
Fungal Cultivation and Extraction
The fungus Aspergillus sp. CMB-MRF324 was cultured on solid rice medium at room

temperature for 28 days. The culture was then extracted with ethyl acetate (EtOAc). The

resulting extract was partitioned between n-hexane and 90% aqueous methanol (MeOH). The

MeOH-soluble portion was then subjected to further fractionation.

Isolation of Millmerranone A
The methanolic extract was fractionated using silica gel vacuum liquid chromatography (VLC).

The fraction containing Millmerranone A was then subjected to further purification by semi-

preparative reversed-phase high-performance liquid chromatography (HPLC) to yield the pure

compound.

Spectroscopic Analysis
NMR spectra were recorded on a 600 MHz spectrometer with a cryoprobe. Chemical shifts

were referenced to the residual solvent signals of CDCl₃ (δH 7.26 and δC 77.16). HRESIMS

data were acquired on a time-of-flight (TOF) mass spectrometer using electrospray ionization.

Visualizations
To aid in the understanding of the experimental and analytical processes, the following

diagrams have been generated.
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Caption: Experimental workflow for the isolation of Millmerranone A.
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Caption: Logic diagram for the structure elucidation of Millmerranone A.

To cite this document: BenchChem. [Unveiling Millmerranone A: A Technical Guide to its
Spectroscopic Signature]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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